Cas no 1270453-84-3 (3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL
• CAS No: 1270453-84-3
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• MDL: MFCD18702681
• CID: 5582994
• PubChem ID: 84671951
• Update Time: 2025-11-06

3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-4-chloro-2-fluoro-
• 1270453-84-3
• EN300-1984499

• MDL： MFCD18702681
• Inchi： 1S/C9H11ClFNO/c10-6-1-2-7(8(11)5-6)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2
• InChI Key： KLZSUAAIZCBKNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(CCO)N

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±37.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Additional information on 3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL

3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL (CAS No. 1270453-84-3): An Overview of Its Structure, Properties, and Applications

3-Amino-3-(4-chloro-2-fluorophenyl)propan-1-ol (CAS No. 1270453-84-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound is characterized by its amino and hydroxyl functional groups, as well as the presence of a substituted phenyl ring, which imparts specific chemical and biological properties. The compound's molecular formula is C₉H₁₀ClFNO₂, and it has a molecular weight of approximately 210.63 g/mol.

The structure of 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol is particularly noteworthy due to its potential for forming hydrogen bonds and its ability to participate in various chemical reactions. The amino group can act as a nucleophile, while the hydroxyl group can serve as both a hydrogen bond donor and acceptor. The substituted phenyl ring, with its chlorine and fluorine atoms, adds to the compound's lipophilicity and can influence its interactions with biological systems.

In terms of physical properties, 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various applications in both laboratory and industrial settings.

The synthesis of 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-chloro-2-fluorobenzaldehyde with an appropriate amine and an alcohol in the presence of a reducing agent such as sodium borohydride or sodium cyanoborohydride. This method provides good yields and allows for the preparation of the compound on a laboratory scale.

In the field of medicinal chemistry, 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol has shown promise as a lead compound for the development of new drugs. Its unique structure makes it an attractive candidate for modifying existing drug molecules to enhance their efficacy or reduce side effects. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

A notable example is its use as a scaffold for designing inhibitors of protein kinases, which are key targets in cancer therapy. Protein kinases play crucial roles in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By modifying the structure of 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol, researchers have been able to develop potent inhibitors that selectively target these enzymes without affecting other cellular processes.

In addition to its potential in cancer therapy, 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol has also been investigated for its neuroprotective properties. Studies have shown that it can cross the blood-brain barrier and exert protective effects on neurons by modulating oxidative stress and inflammation. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The biological activity of 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol has been further explored through in vitro and in vivo experiments. In cell culture studies, it has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Animal models have also shown that it can improve cognitive function and reduce neuronal damage following ischemic injury.

Beyond its medicinal applications, 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol has found use in other areas of chemistry and materials science. Its ability to form stable complexes with metal ions makes it useful as a ligand in coordination chemistry. Additionally, its amphiphilic nature allows it to be used as a surfactant or emulsifier in various formulations.

In conclusion, 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol (CAS No. 1270453-84-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure provides opportunities for developing new drugs, improving existing formulations, and advancing our understanding of biological processes. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.